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Compound of Interest

Compound Name: Ethylaluminum dichloride

Cat. No.: B1219992 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the safe and effective use

of Ethylaluminum dichloride (EADC), a pyrophoric and highly reactive Lewis acid catalyst

commonly employed in organic synthesis. Due to its hazardous nature, strict adherence to the

described safety and handling procedures is paramount.

Safety Precautions and Handling
Ethylaluminum dichloride is pyrophoric, meaning it can spontaneously ignite in air.[1][2] It

also reacts violently with water, releasing flammable and toxic gases.[1][3][4] Therefore, all

manipulations must be carried out under an inert atmosphere, such as dry nitrogen or argon,

using specialized air-free techniques.[5][6][7]

Personal Protective Equipment (PPE):

Eye Protection: Chemical splash goggles and a face shield are mandatory.[2][8][9]

Hand Protection: Double-gloving with nitrile or neoprene gloves is recommended.[9][10]

Body Protection: A flame-resistant lab coat should be worn.[11]

Footwear: Closed-toe shoes are required.

Engineering Controls:
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Fume Hood: All work must be conducted in a certified chemical fume hood.[9]

Inert Atmosphere: A glovebox or a Schlenk line is essential for handling EADC.[5][6][7]

Emergency Equipment: An eyewash station and a safety shower must be readily accessible.

[2][9] A Class D fire extinguisher for combustible metals should be available.[12]

Glassware Preparation: All glassware must be oven-dried (typically at 125-140°C overnight)

and cooled under a stream of inert gas to remove any adsorbed moisture.[5][13] Assembling

the apparatus while hot and flushing with nitrogen is a common practice.[13]

General Experimental Workflow
The general workflow for a reaction involving EADC involves the careful preparation of the

reaction setup under an inert atmosphere, followed by the reaction itself, and finally, a

controlled quenching and workup procedure.
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Preparation

Reaction

Workup

Oven-dry and flame-dry glassware

Assemble reaction setup under inert gas flow

Prepare and degas solvents and reagents

Add substrate and solvent

Cool reaction mixture to desired temperature

Slowly add Ethylaluminum dichloride

Allow reaction to proceed

Carefully quench the reaction

Perform aqueous workup and extraction

Purify the product (e.g., chromatography, recrystallization)
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Initiation

Propagation

Termination

t-BuCl + EADC

t-Bu+ [AlCl3Et]-

Forms carbocation

Isoprene

Attacks monomer

Growing Polymer Chain

Chain growthAdds more monomer units

MeOH/Propylene Oxide

Terminates polymerization

Final Polymer
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Reaction mixture with EADC at low temperature (e.g., 0 °C)

Slow, dropwise addition of a less reactive protic solvent (e.g., ethyl acetate or isopropanol)

Observe for cessation of gas evolution

Control temperature

Slow, dropwise addition of water

Warm to room temperature

Vigorous stirring

Proceed to aqueous workup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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